Cas no 204580-36-9 (3-(decahydronaphthalen-2-yl)propanoic acid)

• Product Name: 3-(decahydronaphthalen-2-yl)propanoic acid
• CAS No: 204580-36-9
• Molecular Formula: C₁₃H₂₂O₂
• Molecular Weight: 210.312584400177
• CID: 5824411
• PubChem ID: 18994430

3-(decahydronaphthalen-2-yl)propanoic acid Properties

Names and Identifiers

• 2-Naphthalenepropanoic acid, decahydro-
• 3-(decahydronaphthalen-2-yl)propanoic acid
• EN300-1457283
• SCHEMBL9008134
• 204580-36-9

• InChIKey： JSQFFEZKEVWBFZ-UHFFFAOYSA-N
• Inchi： 1S/C13H22O2/c14-13(15)8-6-10-5-7-11-3-1-2-4-12(11)9-10/h10-12H,1-9H2,(H,14,15)
• SMILES： C1C2C(CCCC2)CCC1CCC(O)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.161979940g/mol
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 332.9±10.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)
• Density: 1.015±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids